2,5-Dichloro-1-methyl-3-nitrobenzene

• IUPAC Name: 2,5-dichloro-1-methyl-3-nitrobenzene
• InChI: InChI=1S/C7H5Cl2NO2/c1-4-2-5(8)3-6(7(4)9)10(11)12/h2-3H,1H3
• InChI Key: KSZGQODQPCMNNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)[N+](=O)[O-])Cl
• Molecular Formula: C7H5Cl2NO2
• DSSTOX Substance ID: DTXSID401277636
• Molecular Weight: 206.02 g/mol
• CAS RN: 1807182-52-0

Description

2,5-Dichloro-1-methyl-3-nitrobenzene is a chemical compound that is used as a reagent in the synthesis of antitrypanosomal, antileishmanial, and antimalarial agents. It is also used in the synthesis of lysophosphatidic acid acyltransferase-β inhibitors.

Synthesis Analysis

Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and by oxidation of primary amines. Nitration of aromatic compounds such as benzene takes place readily in the liquid phase. Like other electrophilic substitutions, nitration of a substituted benzene, where the substituent is electron withdrawing, generally produces the 1,3-isomer.

Molecular Structure Analysis

The nitro group, − NO 2, like the carboxylate anion, is a hybrid of two equivalent resonance structures. The hybrid structure has a full positive charge on nitrogen and a half-negative charge on each oxygen.

Chemical Reactions Analysis

Nitro compounds are quite unstable in the thermodynamic sense. For example, the heat of decomposition of nitromethane, according to the following stoichiometry, is 67.4kcal mol − 1. Advantage is taken of the considerable energies and rapid rates of reactions such as this in the commercial use of nitro compounds as explosives.

Physical And Chemical Properties Analysis

The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight. Surprisingly, the water solubility is low. Nitro groups of nitroalkanes can be identified by strong infrared bands at about 1550cm − 1 and 1375cm − 1, whereas the corresponding bands in the spectra of aromatic nitro compounds occur at slightly lower frequencies.

Mechanism of Action

A two-step mechanism has been proposed for these electrophilic substitution reactions. In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate.

Safety and Hazards

2,5-Dichloro-1-methyl-3-nitrobenzene is harmful if swallowed. It is toxic in contact with skin. It is advised to wash face, hands, and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product. Wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions of 2,5-Dichloro-1-methyl-3-nitrobenzene could involve further exploration of its use in the synthesis of antitrypanosomal, antileishmanial, and antimalarial agents. It could also be used in the synthesis of lysophosphatidic acid acyltransferase-β inhibitors.